4-(Chloromethyl)-2-methylthiazole hydrochloride

Description

4-(Chloromethyl)-2-methylthiazole hydrochloride (CMMT) is a heterocyclic compound featuring a thiazole ring with chloromethyl and methyl groups attached. It appears as a crystalline powder, varying in color from cream to gray-pink or brown, and is known to be lachrymatory, causing tearing upon exposure. The molecular formula for 4-(Chloromethyl)-2-methylthiazole hydrochloride is CHClNS, with a molecular weight of approximately 184.08 g/mol. Its reactivity is primarily due to the chloromethyl group, which undergoes nucleophilic substitution reactions that are significant for synthesizing derivatives with varied biological activities.

CMMT has potential uses as a building block for synthesizing complex organic molecules, enabling the introduction of various functionalities. It can react with thiol groups in biomolecules, potentially attaching CMMT to them for further investigation. Studies suggest it has potential as an antimicrobial agent and utility in proteomics research, showing effectiveness against various bacterial strains, making it a candidate for antibiotic therapies. Interaction studies indicate that it may interact with specific proteins involved in bacterial resistance mechanisms, which could inform new therapeutic strategies against resistant strains.

Several compounds share structural similarities with 4-(Chloromethyl)-2-methylthiazole hydrochloride. These include 2-Methylthiazole, which is the base structure without the chloromethyl group, 4-Methyl-2-thiazolamine, an amino derivative with enhanced biological activity, and 5-Chloro-2-methylthiazole, a chlorinated thiazole with a different chlorine position affecting reactivity. Another similar compound, 2-(Chloromethyl)-4-methyl-1,3-thiazole hydrochloride, also has applications in medicinal chemistry, material science, and biological studies, serving as a building block for synthesizing pharmaceutical compounds with antimicrobial and anticancer properties.

• CAS No.: 77470-53-2
• Product Name: 4-(Chloromethyl)-2-methylthiazole hydrochloride
• Molecular Formula: C5H7Cl2NS
• Molecular Weight: 184.09 g/mol
• IUPAC Name: 4-(chloromethyl)-2-methyl-1,3-thiazole;hydrochloride
• Standard InChI: InChI=1S/C5H6ClNS.ClH/c1-4-7-5(2-6)3-8-4;/h3H,2H2,1H3;1H
• Standard InChIKey: YGKDISJLDVGNOR-UHFFFAOYSA-N
• SMILES: CC1=NC(=CS1)CCl.Cl
• Canonical SMILES: CC1=[NH+]C(=CS1)CCl.[Cl-]
• Synonyms: 4-(Chloromethyl)-2-methythiazole Hydrochloride;_x000B_2-Methyl-4-(chloromethyl)thiazole Hydrochloride
• PubChem Compound: 2734203
• Last Modified: Sep 15 2023